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Pradimicin P Pradimicin P
Brand Name: Vulcanchem
CAS No.: 132971-65-4
VCID: VC0161159
InChI: InChI=1S/C27H21NO12/c1-6-3-9-14(21(33)12(6)26(38)28-7(2)27(39)40)15-16(25(37)20(9)32)24(36)18-17(23(15)35)19(31)10-4-8(29)5-11(30)13(10)22(18)34/h3-5,7,20,25,29-30,32-33,35-37H,1-2H3,(H,28,38)(H,39,40)/t7-,20?,25?/m1/s1
SMILES: CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)C(=C1C(=O)NC(C)C(=O)O)O
Molecular Formula: C27H21NO12
Molecular Weight: 551.5 g/mol

Pradimicin P

CAS No.: 132971-65-4

Main Products

VCID: VC0161159

Molecular Formula: C27H21NO12

Molecular Weight: 551.5 g/mol

Pradimicin P - 132971-65-4

CAS No. 132971-65-4
Product Name Pradimicin P
Molecular Formula C27H21NO12
Molecular Weight 551.5 g/mol
IUPAC Name (2R)-2-[(1,5,6,7,9,11,14-heptahydroxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl)amino]propanoic acid
Standard InChI InChI=1S/C27H21NO12/c1-6-3-9-14(21(33)12(6)26(38)28-7(2)27(39)40)15-16(25(37)20(9)32)24(36)18-17(23(15)35)19(31)10-4-8(29)5-11(30)13(10)22(18)34/h3-5,7,20,25,29-30,32-33,35-37H,1-2H3,(H,28,38)(H,39,40)/t7-,20?,25?/m1/s1
Standard InChIKey ZYIREGFVRPWOMN-OQBCBSLASA-N
Isomeric SMILES CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)C(=C1C(=O)N[C@H](C)C(=O)O)O
SMILES CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)C(=C1C(=O)NC(C)C(=O)O)O
Canonical SMILES CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)C(=C1C(=O)NC(C)C(=O)O)O
Synonyms Pradimicin P
PubChem Compound 131572
Last Modified Nov 11 2021
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